Cas no 40632-25-5 (Cytidine-5,6-d2)

Cytidine-5,6-d2 is a deuterium-labeled analog of cytidine, where hydrogen atoms at the 5 and 6 positions are replaced with deuterium. This stable isotope-labeled compound is primarily used in metabolic and pharmacokinetic studies, enabling precise tracking of cytidine uptake, distribution, and turnover in biological systems via mass spectrometry or NMR. The incorporation of deuterium enhances molecular stability, reducing metabolic degradation and improving detection sensitivity. Its high isotopic purity (>98%) ensures reliable experimental results, making it valuable for research in nucleoside biochemistry, drug development, and tracer studies. The compound is supplied as a lyophilized solid, ensuring stability and ease of handling under standard laboratory conditions.

Cytidine-5,6-d2 structure

Product Name:Cytidine-5,6-d2

CAS No:40632-25-5

MF:C₉H₁₃N₃O₅

MW:243.216622114182

CID:1065839

PubChem ID:91142034

Update Time:2025-10-15

Cytidine-5,6-d2 Chemical and Physical Properties

Names and Identifiers

- Cytidine-5,6-d2
- CYTIDINE--D2
- Inchi： 1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7-,8-/m1/s1
- InChI Key： UHDGCWIWMRVCDJ-XVFCMESISA-N
- SMILES： O[C@@H]1[C@@H]([C@@H](CO)O[C@H]1N1C([H])=C([H])C(N)=NC1=O)O

Computed Properties

Exact Mass: 245.09807402g/mol
Monoisotopic Mass: 245.09807402g/mol
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 129Å²

Cytidine-5,6-d2 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C998306-5mg	Cytidine-5,6-d2	40632-25-5		5mg	$ 414.00	2023-09-08
TRC	C998306-10mg	Cytidine-5,6-d2	40632-25-5		10mg	$ 707.00	2023-09-08
Key Organics Ltd	MS-23466-1mg	Cytidine-d2	40632-25-5	>90%	1mg	£333.85	2025-02-09
A2B Chem LLC	AF88405-1mg	Cytidine-5,6-d2	40632-25-5	≥99% deuterated forms (d1-d2)	1mg	$97.00	2024-04-20
A2B Chem LLC	AF88405-5mg	Cytidine-5,6-d2	40632-25-5	≥99% deuterated forms (d1-d2)	5mg	$330.00	2024-04-20
1PlusChem	1P00CMMT-1mg	Cytidine-5,6-d2	40632-25-5	≥99% deuterated forms (d1-d2)	1mg	$91.00	2025-02-26
1PlusChem	1P00CMMT-5mg	Cytidine-5,6-d2	40632-25-5	≥99% deuterated forms (d1-d2)	5mg	$312.00	2025-02-26
MedChemExpress	HY-B0158S-1mg	Cytidine-d	40632-25-5	≥98.0%	1mg	￥1900	2025-04-16